Cas no 31948-87-5 (3-Bromo-5-iodoaniline)

• Product Name: 3-Bromo-5-iodoaniline
• CAS No: 31948-87-5
• MF: C₆H₅BrIN
• MW: 297.91907286644
• MDL: MFCD09743665
• CID: 1029029
• PubChem ID: 45480388
• Update Time: 2025-06-12

3-Bromo-5-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-iodoaniline
• 3-Brom-5-iodanilin
• 3-BROMO-5-IODO-PHENYLAMINE
• AG-I-03190
• AK136943
• CTK4G7962
• EN001461
• KB-235167
• PubChem19714
• SureCN221672
• SB36563
• A851948
• 31948-87-5
• SCXCUTCIFLAPMW-UHFFFAOYSA-N
• Z1269180683
• MFCD09743665
• 3-bromo-5-iodo-aniline
• SCHEMBL221672
• AS-35989
• AKOS022171636
• 3-Bromo-5-iodo-phenylamine, AldrichCPR
• CS-0340522
• A1-33378
• EN300-141344
• Benzenamine, 3-bromo-5-iodo-
• DTXSID80670341

• MDL： MFCD09743665
• Inchi： 1S/C6H5BrIN/c7-4-1-5(8)3-6(9)2-4/h1-3H,9H2
• InChI Key： SCXCUTCIFLAPMW-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)N)Br

Computed Properties

• Exact Mass: 296.86455
• Monoisotopic Mass: 296.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 3-Bromo-5-iodoaniline

Comprehensive Overview of 3-Bromo-5-iodoaniline (CAS No. 31948-87-5): Properties, Applications, and Industry Insights

3-Bromo-5-iodoaniline (CAS No. 31948-87-5) is a halogenated aniline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both bromo and iodo substituents on the aromatic ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₅BrIN, and molecular weight of 297.92 g/mol make it a critical building block for designing complex molecules.

In recent years, the demand for halogenated anilines like 3-Bromo-5-iodoaniline has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched in academic databases. The compound’s ability to facilitate C-C bond formation under mild conditions aligns with the industry’s shift toward sustainable chemistry practices.

The synthesis of 3-Bromo-5-iodoaniline typically involves the selective halogenation of aniline derivatives, a process optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, ensuring compliance with stringent regulatory standards. This emphasis on quality control resonates with current trends in green chemistry and process optimization, which dominate discussions in scientific forums.

From a commercial perspective, 3-Bromo-5-iodoaniline is supplied by specialized chemical manufacturers under controlled conditions to maintain stability. Storage recommendations often include protection from light and moisture, as the compound’s reactivity can be influenced by environmental factors. These precautions are critical for end-users, including pharmaceutical companies and research institutions, who prioritize consistency in their synthetic workflows.

Emerging applications of 3-Bromo-5-iodoaniline extend to the development of organic electronic materials, where its halogenated structure contributes to enhanced charge transport properties. This aligns with the growing interest in optoelectronic devices and OLED technologies, frequently queried in search engines by material scientists. The compound’s potential in these cutting-edge fields underscores its multidisciplinary relevance.

Safety data for 3-Bromo-5-iodoaniline emphasizes standard laboratory handling protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its handling guidelines are consistent with broader industry practices for halogenated compounds. This focus on safety mirrors public concerns about chemical handling best practices, a recurring theme in occupational health discussions.

In summary, 3-Bromo-5-iodoaniline (CAS No. 31948-87-5) represents a pivotal compound in modern synthetic chemistry, bridging gaps between pharmaceuticals, agrochemicals, and advanced materials. Its dual functionality as a brominated and iodinated intermediate positions it at the forefront of innovation, addressing key challenges in molecular design and sustainable synthesis. As research continues to evolve, this compound is poised to play an even greater role in addressing global scientific and industrial demands.